Cas no 18174-82-8 (4-Isothiazolecarbonitrile, 3-methoxy-5-phenyl-)

• Product Name: 4-Isothiazolecarbonitrile, 3-methoxy-5-phenyl-
• CAS No: 18174-82-8
• MF: C₁₁H₈N₂OS
• MW: 216.259020805359
• CID: 1374154
• PubChem ID: 512961
• Update Time: 2025-04-20

4-Isothiazolecarbonitrile, 3-methoxy-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 3-methoxy-5-phenyl-
• 3-methoxy-5-phenyl-1,2-thiazole-4-carbonitrile
• 3-methoxy-4-cyano-5-phenyl-isothiazole
• SCHEMBL11787955
• 3-Methoxy-5-phenylisothiazole-4-carbonitrile
• 3-methoxy-5-phenyl-isothiazole-4-carbonitrile
• 18174-82-8
• DTXSID90333591
• CPBWIWXFEUMBTJ-UHFFFAOYSA-N

• Inchi： 1S/C11H8N2OS/c1-14-11-9(7-12)10(15-13-11)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： CPBWIWXFEUMBTJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=N1)OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 216.03584
• Monoisotopic Mass: 216.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 45.91